Cas no 2137463-40-0 (1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide)

• Product Name: 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide
• CAS No: 2137463-40-0
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 5277537
• Update Time: 2025-06-08

1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide

• Inchi： 1S/C8H13NO5S/c1-13-7(10)6-4-14-8(9-6)2-3-15(11,12)5-8/h6,9H,2-5H2,1H3
• InChI Key： UPXQSVIHFADRNW-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)C2)NC(C(OC)=O)C1

Additional information on 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide

Introduction to 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide (CAS No. 2137463-40-0)

1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide (CAS No. 2137463-40-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. The spirocyclic framework provides a robust scaffold for the development of novel therapeutic agents, making it an attractive target for researchers and pharmaceutical companies alike.

The chemical structure of 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide features a spirocyclic core with an oxathioazaspiro ring system. The presence of the methyl ester group at the carboxylic acid position and the 7,7-dioxide substitution on the thioether moiety imparts unique chemical and biological properties to this compound. These structural features contribute to its stability, solubility, and reactivity, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide in various therapeutic applications. One notable area of research is its use as a lead compound for the development of new antibiotics. The spirocyclic structure has been shown to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a promising candidate for addressing the growing global challenge of antibiotic resistance.

In addition to its antibacterial properties, 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide has also been investigated for its potential as an antiviral agent. Preclinical studies have demonstrated that this compound can inhibit the replication of several viral pathogens, including influenza virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable tool in the development of broad-spectrum antiviral therapies.

The pharmacokinetic properties of 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and extended half-life make it suitable for both oral and parenteral administration routes. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance the therapeutic efficacy of 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide, researchers have explored various chemical modifications and prodrug strategies. For example, the introduction of functional groups that improve solubility or target-specific delivery can significantly enhance its pharmacological properties. Additionally, conjugation with other therapeutic agents or targeting moieties can broaden its spectrum of activity and reduce side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide in treating various infectious diseases. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. Ongoing phase II trials aim to assess its effectiveness in larger patient populations and identify optimal dosing regimens.

Beyond its applications in infectious diseases, 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide has also shown potential in other therapeutic areas such as cancer treatment and neurodegenerative disorders. Its ability to modulate specific cellular pathways involved in disease progression makes it a versatile platform for drug discovery and development.

In conclusion, 1-Oxa-7-thia-4-azaspiro[4.4]nonane-3-carboxylic acid, methyl ester, 7,7-dioxide (CAS No. 2137463-40-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and therapeutic potential.